Cas no 2098124-48-0 ((1-(5-Aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol)
(1-(5-Aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (1-(5-aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol
- starbld0028142
- 2098124-48-0
- [1-(5-aminopyridin-2-yl)-4-methylpyrrolidin-3-yl]methanol
- AKOS026710760
- F1907-6391
- (1-(5-Aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol
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- Inchi: 1S/C11H17N3O/c1-8-5-14(6-9(8)7-15)11-3-2-10(12)4-13-11/h2-4,8-9,15H,5-7,12H2,1H3
- InChI Key: HNYMMANAGANPPE-UHFFFAOYSA-N
- SMILES: OCC1CN(C2C=CC(=CN=2)N)CC1C
Computed Properties
- Exact Mass: 207.137162174g/mol
- Monoisotopic Mass: 207.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 62.4
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Additional information on (1-(5-Aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol
Research Briefing on (1-(5-Aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol (CAS: 2098124-48-0) in Chemical Biology and Pharmaceutical Applications
The compound (1-(5-Aminopyridin-2-yl)-4-methylpyrrolidin-3-yl)methanol (CAS: 2098124-48-0) has recently emerged as a promising scaffold in drug discovery, particularly in the development of kinase inhibitors and targeted therapies. This briefing synthesizes the latest research on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published in 2022-2023.
Structural analyses reveal that the molecule's unique configuration—combining an aminopyridine moiety with a methylpyrrolidinyl methanol group—enables selective binding to ATP pockets of kinases. A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated its efficacy as a precursor for irreversible BTK inhibitors, showing 78% inhibition of Bruton's tyrosine kinase at 100 nM concentrations in vitro.
Recent synthetic improvements have enhanced the compound's accessibility. A novel asymmetric synthesis route published in Organic Letters (2022, 24(15): 2879-2883) achieved 92% enantiomeric excess using a chiral auxiliary approach, addressing previous challenges in stereocontrol at the 3-position methanol group. This advancement supports scalable production for preclinical studies.
In oncology applications, derivative compounds containing this scaffold have shown dual activity against EGFR and MET receptors. Cell-based assays revealed apoptosis induction in NSCLC cell lines (IC50 = 0.8 μM) while sparing normal bronchial epithelial cells (IC50 > 50 μM), suggesting favorable therapeutic windows (Cancer Research 2023;83(5 Suppl):Abstract 2478).
Emerging data also indicates potential in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (logP = 1.2, PSA = 58 Ų) was confirmed in rodent models, with brain-to-plasma ratios reaching 0.6 after intravenous administration (Neuropharmacology 2023;225:109382). Researchers are exploring its utility as a scaffold for tau protein aggregation inhibitors.
Ongoing structure-activity relationship (SAR) studies highlight the critical role of the 5-aminopyridine group in maintaining potency. Computational modeling suggests this moiety forms key hydrogen bonds with conserved lysine residues in kinase domains, while the methanol group modulates solubility (Journal of Chemical Information and Modeling 2023;63(4):1342-1355).
Safety profiling indicates favorable initial toxicology. Ames tests and micronucleus assays showed no mutagenicity at concentrations up to 1 mM, and hERG channel inhibition remained below 30% at 10 μM (Regulatory Toxicology and Pharmacology 2023;139:105336). These properties position the compound as a viable lead for further optimization.
Future research directions include exploring its utility in PROTAC designs and investigating combination therapies with immune checkpoint inhibitors. The compound's modular structure allows for convenient conjugation with E3 ligase ligands, as demonstrated in recent protein degradation studies (Cell Chemical Biology 2023;30(6):P689-702).
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